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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium tetraborate

(borax) in the formulation of fire retardant materials. This document details the mechanisms of

action, provides quantitative data on performance, and outlines detailed experimental protocols

for evaluating the efficacy of these formulations.

Introduction
Sodium tetraborate, commonly known as borax, is a boron compound that has been utilized as

a fire retardant for over a century.[1] It is often used in conjunction with boric acid to achieve a

synergistic effect, providing protection against both flaming and smoldering combustion.[2][3][4]

Borates are effective in a wide range of materials, including cellulosic products like wood and

paper, as well as polymers and textiles.[1][5][6] Their fire retardant properties stem from several

key mechanisms, including the release of water, formation of a protective glassy layer, and

promotion of charring.[1][2][6][7]

Mechanism of Action
The fire retardant mechanism of sodium tetraborate is multifaceted, involving both physical and

chemical processes. When exposed to high temperatures, hydrated forms of sodium

tetraborate release water, which cools the material and dilutes flammable gases in the

combustion zone.[1]
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A primary function of borates is the formation of a vitreous, glassy layer on the surface of the

material as it heats up.[2][6] This layer acts as a thermal barrier, insulating the underlying

material from the heat source and restricting the flow of flammable volatiles that fuel the fire.[2]

[6] Furthermore, this glassy layer can stabilize the char that is formed, preventing further

combustion.[6]

Chemically, borates promote the formation of a carbonaceous char.[1][5][6] This is particularly

effective in cellulosic materials, where borates can catalyze dehydration reactions at lower

temperatures, leading to the formation of char instead of flammable gases.[2][8]
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Caption: Fire retardant mechanism of sodium tetraborate.

Quantitative Data on Fire Retardant Performance
The efficacy of sodium tetraborate-based fire retardants has been quantified using various

standard fire tests. The following tables summarize key performance data from studies on

different materials.
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Table 1: Cone Calorimetry Data for Bamboo Filaments Treated with Boric Acid and Borax (1:1)

[3][9]

Treatment
Time to
Ignition (s)

Heat Release
Rate Peak
(kW/m²)

Total Heat
Release
(MJ/m²)

Total Smoke
Release
(m²/m²)

Untreated 23 215.4 80.2 10.3

Treated 28 107.7 48.4 1.4

Table 2: Limiting Oxygen Index (LOI) of Ultra-Low Density Fiberboards (ULDFs) with B-Zn-Al-Si

Compounds[10]

Formulation
Sodium
Silicate
(mL)

Aluminum
Sulfate (mL)

Zinc Sulfate
(g)

Borax (g) LOI (%)

Optimal 27.0 27.0 3.0 6.5 29.5

Table 3: Fire Test Results for Southern Pine Treated with Borax-Boric Acid[2]

Add-on Level (%)
Loading Level (
kg/m ³)

Fire Tube Weight
Loss (%)

Flame Spread
Index (FSI)

0 0 85.3 >200

2.5 8 68.2 100-200

5.0 16 45.1 26-75

7.5 24 25.6 <25

10.0 32 18.9 <25

20.0 64 12.3 <25

Experimental Protocols
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Detailed methodologies for key fire retardant tests are provided below.

This test measures the heat release rate, smoke production, and mass loss of a sample when

exposed to a controlled level of radiant heat.

Apparatus:

Cone calorimeter

Specimen holder (100 mm x 100 mm)

Spark igniter

Load cell

Gas analysis instrumentation

Procedure:

Sample Preparation: Prepare specimens to the required dimensions (typically 100 mm x 100

mm with a maximum thickness of 50 mm). Condition the specimens at 23 ± 2 °C and 50 ±

5% relative humidity for at least 24 hours.

Calibration: Calibrate the cone calorimeter according to the manufacturer's instructions,

including gas analyzer calibration and heat flux calibration.

Test Execution: a. Weigh the conditioned specimen and place it in the specimen holder. b.

Position the holder on the load cell under the conical heater. c. Set the desired heat flux

(e.g., 35 kW/m² or 50 kW/m²).[2][4] d. Start the data acquisition system. e. Expose the

specimen to the radiant heat. The spark igniter is positioned above the sample to ignite any

flammable vapors. f. Continue the test until flaming ceases or for a predetermined duration.

Data Collection: Continuously record the following parameters:

Time to ignition

Heat release rate
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Mass of the specimen

Smoke production rate

Experimental Workflow for Cone Calorimetry

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Sample Preparation
(100x100 mm, conditioned)

Instrument Calibration
(Gas Analyzer, Heat Flux)

Place Sample in Holder
on Load Cell

Set Heat Flux
(e.g., 50 kW/m²)

Expose to Heat & Ignite Vapors

Record Time to Ignition,
Heat Release Rate, Mass Loss,

Smoke Production

End Test After
Flaming Ceases

Analyze Data

End

Click to download full resolution via product page

Caption: Workflow for cone calorimetry testing.
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This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and

nitrogen that will just support flaming combustion of a material.[11]

Apparatus:

Heat-resistant glass chimney

Specimen holder

Gas mixture control system (oxygen and nitrogen)

Flow meters

Ignition source (e.g., propane torch)

Procedure:

Sample Preparation: Prepare specimens of the specified dimensions (e.g., for rigid

materials, 70-150 mm long, 6.5 ± 0.5 mm wide, and 3.0 ± 0.5 mm thick).

Apparatus Setup: a. Place the specimen vertically in the holder in the center of the glass

chimney. b. Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a

specified flow rate.

Test Execution: a. Set an initial oxygen concentration. b. Lower the ignition source to ignite

the top of the specimen. c. Observe the combustion behavior of the specimen. d. If the

specimen burns for a specified time or to a certain length, decrease the oxygen

concentration. If it extinguishes, increase the oxygen concentration. e. Repeat the process,

narrowing the range of oxygen concentration until the minimum concentration that supports

combustion is determined.

LOI Calculation: The LOI is calculated as the percentage of oxygen in the final gas mixture.

This test evaluates the flame resistance of a material when exposed to a vertical flame.[11]

Apparatus:

Test cabinet
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Specimen holder

Burner (e.g., Tirrill or Bunsen burner)

Gas supply (e.g., methane)

Timer

Procedure:

Sample Preparation: Cut specimens to the required dimensions (e.g., 305 mm x 76 mm).

Condition the specimens as required.

Apparatus Setup: a. Mount the specimen in the holder in the test cabinet. b. Position the

burner at a specified angle and distance from the bottom edge of the specimen.

Test Execution: a. Apply the flame to the specimen for a specified duration (e.g., 12

seconds).[11] b. After the specified time, remove the flame. c. Record the afterflame time

(the time the material continues to flame after the ignition source is removed). d. Record the

afterglow time (the time the material continues to glow after the flame is extinguished). e.

Measure the char length (the length of the damaged material).

Pass/Fail Criteria: The material passes or fails based on predefined criteria for afterflame

time, afterglow time, and char length.

Applications
Sodium tetraborate and other borates are used in a wide array of applications to enhance fire

retardancy:[5]

Cellulosic Materials: Treatment of wood, plywood, cellulose insulation, paper, and cotton

batting.[1][2][5]

Polymers and Plastics: Incorporated into PVC, nylon, polyesters, and other polymers to

reduce flammability and smoke production.[5][7]

Textiles and Fabrics: Used in the treatment of upholstery, carpets, and mattresses.[1][5]
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Coatings: Included in fire retardant paints and coatings.[5]

Conclusion
Sodium tetraborate is a versatile and effective fire retardant with a long history of use. Its

mechanisms of action, including water release, glassy layer formation, and char promotion,

make it suitable for a variety of materials. The quantitative data and experimental protocols

provided in these notes offer a foundation for researchers and scientists to evaluate and

formulate new fire retardant materials incorporating sodium tetraborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Sodium Tetraborate in
Fire Retardant Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074020#sodium-tetraborate-in-the-formulation-of-
retardant-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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